Cas no 856061-35-3 (Methyl 4-phenyl-1H-pyrazole-5-carboxylate)

Methyl 4-phenyl-1H-pyrazole-5-carboxylate structure
856061-35-3 structure
Product Name:Methyl 4-phenyl-1H-pyrazole-5-carboxylate
CAS No:856061-35-3
MF:C11H10N2O2
MW:202.209302425385
CID:1091688
PubChem ID:15584544
Update Time:2025-04-20

Methyl 4-phenyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-phenyl-1H-pyrazole-5-carboxylate
    • 1H-Pyrazole-3-carboxylic acid, 4-phenyl-, methyl ester
    • AKOS022178690
    • Methyl 4-phenyl-1H-pyrazole-3-carboxylate
    • 4-phenyl-1H-pyrazole-3-carboxylic acid methyl ester
    • 856061-35-3
    • AKOS016001652
    • SCHEMBL949763
    • A869223
    • 4-phenyl-2H-pyrazole-3-carboxylic acid methyl ester
    • 5932-28-5
    • DB-402579
    • Inchi: 1S/C11H10N2O2/c1-15-11(14)10-9(7-12-13-10)8-5-3-2-4-6-8/h2-7H,1H3,(H,12,13)
    • InChI Key: VVOAFSOUPLXGJG-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=C(C=NN1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 202.074227566g/mol
  • Monoisotopic Mass: 202.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 55Ų
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.